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Compound of Interest

Compound Name: Dovitinib dilactic acid

Cat. No.: B607186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the dissolution of Dovitinib dilactic acid in

dimethyl sulfoxide (DMSO). Adherence to this protocol is crucial for preparing accurate and

stable stock solutions for various research applications.

Introduction
Dovitinib, also known as TKI-258 or CHIR-258, is a multi-targeted receptor tyrosine kinase

(RTK) inhibitor.[1][2] It primarily targets class III (FLT3/c-Kit), class IV (FGFR1/3), and class V

(VEGFR1-4) RTKs.[1][3] Due to its hydrophobic nature, Dovitinib dilactic acid is commonly

dissolved in DMSO to prepare stock solutions for in vitro and in vivo studies. Proper dissolution

and storage are essential to maintain the compound's integrity and activity. It is highly

recommended to use freshly opened, anhydrous DMSO, as hygroscopic DMSO can negatively

impact the solubility of the compound.[1][4][5]

Quantitative Data Summary
The following table summarizes the key quantitative information for Dovitinib dilactic acid and

its solubility in DMSO.
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Parameter Value References

Molecular Weight 572.59 g/mol [6][7]

CAS Number 852433-84-2 [6]

Solubility in DMSO

Varies by supplier and specific

salt form, with reported values

ranging from ≥30 mg/mL to 93

mg/mL. For example:83

mg/mL (144.96 mM)[1]≥57.3

mg/mL[6][7]≥30 mg/mL (52.39

mM)[4]93 mg/mL (192.74 mM)

for the lactate hydrate form[3]

[1][3][4][6][7]

Powder Storage -20°C for up to 3 years. [1][8]

Stock Solution Storage

-80°C for 6 months to 1 year[1]

[2][7][8][9]-20°C for 1 month[2]

[7][8][9]It is advised to aliquot

the solution to avoid repeated

freeze-thaw cycles.[2][8]

[1][2][7][8][9]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol provides a step-by-step method for preparing a 10 mM stock solution of Dovitinib
dilactic acid in DMSO.

Materials:

Dovitinib dilactic acid powder (CAS: 852433-84-2)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance
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Vortex mixer

Water bath or sonicator

Pipettes and sterile filter tips

Procedure:

Pre-handling of Compound: Before opening, briefly centrifuge the vial of Dovitinib dilactic
acid powder at approximately 3000 rpm for a few minutes to ensure all the powder is at the

bottom of the vial.[5]

Weighing the Compound: Accurately weigh the desired amount of Dovitinib dilactic acid
powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 5.73 mg of the compound (Molecular Weight: 572.59 g/mol ).

Adding DMSO: Add the calculated volume of anhydrous DMSO to the tube containing the

powder. For the example above, add 1 mL of DMSO. It is critical to use freshly opened

DMSO to minimize moisture content.[4][5]

Dissolution:

Tightly cap the tube and vortex thoroughly for several minutes.

To aid dissolution, sonication is recommended.[1][3][10] Place the tube in an ultrasonic

bath for 10-15 minutes.

Alternatively, gentle warming in a water bath at 37°C or 45°C can be used to facilitate

dissolution.[1][7]

Visual Inspection: After vortexing and sonication/warming, visually inspect the solution to

ensure it is clear and free of any visible particulates. A completely dissolved solution should

be transparent with no turbidity or sediment.[11]

Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock

solution can be sterilized by passing it through a 0.22 µm syringe filter.

Aliquoting and Storage:
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To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile tubes.[2][7][8]

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[1][2][7][8][9]

Note on Dilution for Cell-Based Assays: When preparing working solutions for cell culture,

dilute the DMSO stock solution in the culture medium. Ensure the final concentration of DMSO

is less than 0.5% to avoid cellular toxicity.[8] It is advisable to perform dilutions in a stepwise

manner to prevent precipitation of the compound.[8]

Visualizations
Experimental Workflow for Dissolving Dovitinib Dilactic Acid
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Caption: Workflow for preparing a Dovitinib dilactic acid stock solution in DMSO.
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Caption: Major signaling pathways targeted and inhibited by Dovitinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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